Cas no 118160-44-4 (1,3-Cycloheptadiene,2-(phenylsulfonyl)-)
118160-44-4 structure
Product Name:1,3-Cycloheptadiene,2-(phenylsulfonyl)-
CAS No:118160-44-4
MF:C13H14O2S
MW:234.314062595367
CID:131784
PubChem ID:24879782
Update Time:2025-04-19
1,3-Cycloheptadiene,2-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cycloheptadiene,2-(phenylsulfonyl)-
- 2-(benzenesulfonyl)cyclohepta-1,3-diene
- 1,6-cycloheptadien-1-yl phenylsulfone
- 2-(Phenylsulfonyl)-1,3-cycloheptadiene
- ACMC-20aome
- AGN-PC-00FBQH
- CTK8C6142
- I14-47715
- DTXSID60471772
- SCHEMBL13909328
- 118160-44-4
- 2-(Phenylsulfonyl)-1,3-cycloheptadiene, 97%
- J-003719
- AKOS015912872
- 2-(PHENYLSULFONYL)-1 3-CYCLOHEPTADIENE
- 2-(Phenylsulfonyl)cyclohepta-1,3-diene
-
- MDL: MFCD05664229
- Inchi: 1S/C13H14O2S/c14-16(15,13-10-6-3-7-11-13)12-8-4-1-2-5-9-12/h3-4,6-11H,1-2,5H2
- InChI Key: JBFCGKYPRPLNFA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C=CCCCC=1)(=O)=O
Computed Properties
- Exact Mass: 234.07145086g/mol
- Monoisotopic Mass: 234.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Color/Form: solid
- Melting Point: 60-64 °C (lit.)
- PSA: 42.52000
- LogP: 4.16510
- Solubility: Not determined
1,3-Cycloheptadiene,2-(phenylsulfonyl)- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
1,3-Cycloheptadiene,2-(phenylsulfonyl)- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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